Cas no 34522-32-2 (D-(+)-Octopine)

• Product Name: D-(+)-Octopine
• CAS No: 34522-32-2
• MF: C₉H₁₈N₄O₄
• MW: 246.263621807098
• CID: 312457
• Update Time: 2025-04-19

D-(+)-Octopine Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N2-[(1R)-1-carboxyethyl]-
• D-(+)-Octopine
• (+)-OCTOPINE
• (R),(S)-octopine
• N2-(1-CARBOXYETHYL)-L-ARGININE
• N2-(1-Carboxyethyl)-L-arginine,N2-([R]-1-Carboxyethyl)-L-arginine
• N2-[(R)-1-CARBOXYETHYL]-L-ARGININE

• Inchi： 1S/C9H18N4O4/c1-5(7(14)15)13-6(8(16)17)3-2-4-12-9(10)11/h5-6,13H,2-4H2,1H3,(H,14,15)(H,16,17)(H4,10,11,12)/t5-,6+/m1/s1
• InChI Key： IMXSCCDUAFEIOE-RITPCOANSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 246.13300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.7
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: White to tan powder
• Density: 1.2480 (rough estimate)
• Melting Point: 283-284 °C(lit.)
• Boiling Point: 389.26°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 148.53000
• LogP: 0.34740
• Solubility: Not determined

D-(+)-Octopine Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alanine and derivatives